Benzyl 1-benzylaziridine-2-carboxylate

Specification

• CAS No.: 483364-99-4
• Molecular Formula: C17H17NO2
• Molecular Weight: 267.32 g/mol
• IUPAC Name: benzyl 1-benzylaziridine-2-carboxylate
• Standard InChI: InChI=1S/C17H17NO2/c19-17(20-13-15-9-5-2-6-10-15)16-12-18(16)11-14-7-3-1-4-8-14/h1-10,16H,11-13H2
• Standard InChI Key: BFJUHMYAEJXNBP-UHFFFAOYSA-N
• SMILES: C1C(N1CC2=CC=CC=C2)C(=O)OCC3=CC=CC=C3
• Canonical SMILES: C1C(N1CC2=CC=CC=C2)C(=O)OCC3=CC=CC=C3

Introduction

Benzyl 1-benzylaziridine-2-carboxylate is a chemical compound with the molecular formula C17H17NO2 and a molecular weight of 267.32 g/mol. It is also known by other names such as 2-Aziridinecarboxylic acid, 1-(phenylmethyl)-, phenylmethyl ester, and N-benzyl-aziridine-2-carboxylic acid, benzyl ester. This compound is of interest in organic chemistry due to its unique structure and potential applications in synthesis.

Synthesis and Applications

Benzyl 1-benzylaziridine-2-carboxylate can be synthesized through various organic reactions involving aziridine derivatives. Aziridines are versatile intermediates in organic synthesis, often used in the preparation of complex molecules due to their reactivity.

Synthesis Methods

While specific synthesis methods for Benzyl 1-benzylaziridine-2-carboxylate are not detailed in the available literature, aziridine derivatives are typically synthesized through reactions involving epoxides or other three-membered ring compounds. The compound's benzyl ester group suggests it could be prepared from a corresponding acid or through esterification reactions.

Potential Applications

Aziridine derivatives, including Benzyl 1-benzylaziridine-2-carboxylate, are of interest in pharmaceutical and materials science due to their potential for structural modification and reactivity. They can be used as clickable moieties for modifying materials or as intermediates in drug synthesis.

Availability and Handling

Benzyl 1-benzylaziridine-2-carboxylate is available from various chemical suppliers, including Sigma-Aldrich and CymitQuimica, for laboratory use. It is important to handle this compound with care, following standard laboratory safety protocols due to its potential reactivity.